Cas no 110235-47-7 (Mepanipyrim)

• Product Name: Mepanipyrim
• CAS No: 110235-47-7
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 152069
• PubChem ID: 329754711
• Update Time: 2025-04-19

Mepanipyrim Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-phenyl-6-(prop-1-ynyl)pyrimidin-2-amine
• Mepanipyrim
• 2-Pyrimidinamine, 4-methyl-N-phenyl-6-(1-propyn-1-yl)-
• mepanipirim
• 4-methyl-N-phenyl-6-(1-propynyl)-2-pyrimidinamine
• 4-methyl-N-phenyl-6-(prop-1-yn-1-yl)pyrimidin-2-amine
• 4-methyl-N-phenyl-6-prop-1-ynylpyrimidin-2-amine
• N-(4-methyl-6-prop-1-ynylpyrimidin-2-yl)aniline
• FRUPICA
• mepanipyrin
• Mepanioyrim
• Mepanipyrim 50
• Mepanipyrim [iso]
• MEPANIPYRIM STANDARD
• mepanipyrim (bsi, draft e-iso)
• N-(4-methyl-6prop-1-ynylpyrimidin-2-yl)anikine
• N-(4-Methyl-6-prop-1-ynylpyrimidin-2-yl)-aniline
• 2-anilino-4-methyl-6-(1-propynyl)-pyrimidine
• N-(4-Methyl-6-prop-1-ynylpyrimidin-2-yl)aniline (IUPAC)
• DTXSID4042121
• MEPANIPYRIM [MI]
• CHEMBL2269513
• J-002408
• NCGC00254251-01
• KIF-3535
• NCGC00248117-01
• B150X76OJY
• CAS-110235-47-7
• AKOS015916777
• SCHEMBL22040
• CHEBI:6751
• UNII-B150X76OJY
• Mepanipyrim, PESTANAL(R), analytical standard
• Q15632906
• 2-Anilino-4-methyl-6-(1-propynyl)pyrimidine
• 110235-47-7
• DTXCID2022121
• 2-anilino-4-methyl-6(1-propynyl)pyrimidine
• Tox21_300635
• 4-methyl-N-phenyl-6-prop-1-ynyl-pyrimidin-2-amine
• FT-0759386
• NS00000496
• Mepanipyrim 10 microg/mL in Cyclohexane
• KUF-6201
• 2-Pyrimidinamine, 4-methyl-N-phenyl-6-(1-propynyl)-
• DB-012211

• MDL： MFCD01656050
• Inchi： 1S/C14H13N3/c1-3-7-13-10-11(2)15-14(17-13)16-12-8-5-4-6-9-12/h4-6,8-10H,1-2H3,(H,15,16,17)
• InChI Key： CIFWZNRJIBNXRE-UHFFFAOYSA-N
• SMILES： N(C1N=C(C#CC)C=C(C)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 223.11100
• Monoisotopic Mass: 223.110947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.3
• Topological Polar Surface Area: 37.8

Experimental Properties

• Color/Form: Light yellow powder
• Density: No data available
• Melting Point: 125-126° (Maeno); also reported as 132.8° (Hayashi)
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:267.8°F
  Degrees Celsius:131°C
  
• Refractive Index: 1.617
• PSA: 37.81000
• LogP: 2.97300
• Solubility: Not determined
• Vapor Pressure: No data available

Mepanipyrim Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351-H410
• Warning Statement： P273-P281-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 40-50/53
• Safety Instruction： S60
• RTECS：UV6261540
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats, bobwhite, mallard (mg/kg): >5000, >5000, >2250, >2250 orally; in rats (mg/kg): >2000 dermally; LC50 in bluegill, rainbow trout (mg/l): 3.8, 3.1 (Maeno)
• Risk Phrases：R51/53
• Safety Term：S60
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines